6-Methyl-2-[methyl(phenylmethoxycarbonyl)amino]pyridine-3-carboxylic acid

• IUPAC Name: 6-methyl-2-[methyl(phenylmethoxycarbonyl)amino]pyridine-3-carboxylic acid
• InChI: InChI=1S/C16H16N2O4/c1-11-8-9-13(15(19)20)14(17-11)18(2)16(21)22-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3,(H,19,20)
• InChI Key: GOWRSZXHXWRBBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C(=O)O)N(C)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

“6-Methyl-2-[methyl(phenylmethoxycarbonyl)amino]pyridine-3-carboxylic acid” is a complex organic compound. It contains a pyridine ring, which is a basic aromatic ring structure found in many important natural products and synthetic compounds. The compound also contains carboxylic acid, methyl, and phenylmethoxycarbonyl functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyridine ring, with the various functional groups attached at the specified positions. The exact structure, including the arrangement of these groups in three-dimensional space, would depend on the specific synthesis methods used.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the carboxylic acid group could participate in acid-base reactions, and the methyl group could be involved in various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. These could include properties such as melting point, boiling point, solubility in various solvents, and reactivity with various chemical reagents.

Safety And Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper disposal methods.

Future Directions

The potential applications and future directions for research on this compound would depend on its properties and reactivity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.